1-benzyl-4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-3-(methylthio)-1H-pyrazol-5-amine

• IUPAC Name: 2-benzyl-4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-5-methylsulfanylpyrazol-3-amine
• InChI: InChI=1S/C21H21N5O3S/c1-27-15-10-9-14(11-16(15)28-2)19-23-20(29-25-19)17-18(22)26(24-21(17)30-3)12-13-7-5-4-6-8-13/h4-11H,12,22H2,1-3H3
• InChI Key: HUZUTGXPJBNUBE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NOC(=N2)C3=C(N(N=C3SC)CC4=CC=CC=C4)N)OC
• Molecular Formula: C21H21N5O3S
• Molecular Weight: 423.5 g/mol

Description

The compound “1-benzyl-4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-3-(methylthio)-1H-pyrazol-5-amine” is a heterocyclic compound. Heterocyclic compounds like pyrazoles and their derivatives have been the focus of interest due to their confirmed biological and pharmacological activities.

Synthesis Analysis

While specific synthesis details for this exact compound are not available, related compounds have been synthesized through various methods. For instance, a pyrazolo-pyridine analogue was synthesized in two steps: the first stage involved the synthesis of a monoketone curcumin analogue through a Claisen–Schmidt reaction, and the second stage involved the synthesis of the title compound through intermolecular cyclization under reflux condition.

Future Directions

The development of new compounds capable of acting as potent antioxidants and of low toxicity is a growing area of research in the field of medicinal chemical synthesis. This compound, with its heterocyclic structure, could potentially be a part of this research direction.